N-(2,4-dichlorophenyl)-2-[(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)carbonyl]hydrazinecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-(2,4-dichlorophenyl)-2-[(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)carbonyl]hydrazinecarboxamide involves multiple steps, including the formation of hydrazinecarboxamide derivatives through reactions with benzothienothiazine precursors. These synthesis routes often employ conditions that facilitate the formation of the desired heterocyclic ring systems and ensure the introduction of specific substituents at targeted positions on the molecular framework (Marfat & Chambers, 1988).
Molecular Structure Analysis
The molecular structure of compounds similar to N-(2,4-dichlorophenyl)-2-[(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)carbonyl]hydrazinecarboxamide showcases extensive intramolecular hydrogen bonding and specific conformations that are crucial for their chemical behavior. For instance, derivatives like N-(X-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide exhibit significant stabilization through these non-covalent interactions, influencing their dimeric formations and the adoption of half-chair conformations by the heterocyclic thiazine rings (Siddiqui et al., 2008).
Scientific Research Applications
Structural and Crystallographic Studies
- A study by Kant et al. (2012) on a related hydrazinecarboxamide compound revealed insights into its crystal structure, including hydrogen bonding patterns and π–π stacking interactions, which could be relevant for designing compounds with specific molecular recognition capabilities (Kant et al., 2012).
Synthesis and Derivatives
- Research on tetrahydrobenzo[b]thiophene derivatives under microwave irradiation by Abdalha et al. (2011) provides a methodology for the synthesis of carboxamide derivatives, which may be applicable to the synthesis of the specified compound, offering a potential pathway for its preparation and study (Abdalha et al., 2011).
Metabolic Studies
- A study on the metabolic fate of a benzoyl chloride hydrazone in spider mites by Knowles and Aziz (1974) explored the metabolism of structurally related compounds, which could provide insights into the environmental fate and stability of "N-(2,4-dichlorophenyl)-2-[(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)carbonyl]hydrazinecarboxamide" (Knowles & Aziz, 1974).
Antimicrobial Evaluation
- A study on the antimicrobial evaluation of new pyrimidines and condensed pyrimidines by Abdelghani et al. (2017) might hint at potential antimicrobial applications for the compound , given the structural similarities and the potential bioactivity of the hydrazinecarboxamide moiety (Abdelghani et al., 2017).
properties
IUPAC Name |
1-(2,4-dichlorophenyl)-3-[(6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonyl)amino]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2N3O2S/c1-9-2-4-11-12(8-25-15(11)6-9)16(23)21-22-17(24)20-14-5-3-10(18)7-13(14)19/h3,5,7-9H,2,4,6H2,1H3,(H,21,23)(H2,20,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHUKQWSSTMDVDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC=C2C(=O)NNC(=O)NC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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